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Compound of Interest

Compound Name: M-808

Cat. No.: B12424041 Get Quote

CRITICAL SAFETY NOTICE: The designation "M-808" is most commonly associated with

powerful, illegal explosive devices, including large firecrackers known as M-80s and a historical

plastic explosive, Nobel's Explosive No. 808.[1][2][3] Due to the extreme danger of handling

such materials, standard laboratory disposal procedures must not be used. Mishandling can

result in severe injury or death.

This guide provides the essential, immediate safety and logistical plan for handling a substance

identified as "M-808". The primary step is to correctly identify the nature of the substance

before taking any action.

Step 1: Immediate Assessment and Precautionary
Measures

DO NOT HANDLE: If you encounter an item you suspect is an explosive device, do not

touch, move, or transport it.[4][5]

MAINTAIN DISTANCE: Evacuate the immediate area and keep others away.

AVOID IGNITION SOURCES: Extinguish all flames and prevent any sparks or static

electricity in the vicinity.

Step 2: Disposal Protocol Based on Substance
Identification
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The correct disposal procedure is entirely dependent on whether "M-808" is an explosive

device or a labeled laboratory chemical. Follow the appropriate workflow below.

Operational and Disposal Plan
The logical flow for determining the correct disposal path is critical for ensuring safety. The

primary objective is to differentiate between a potential explosive device and a laboratory

chemical and to engage the proper authorities.

Substance Identified as 'M-808'

Does the item resemble a
firecracker, dynamite, or other

explosive device?

IMMEDIATE DANGER:
Potential Explosive Device

  Yes

Item is a known laboratory chemical
in proper laboratory packaging.

No  

DO NOT TOUCH, MOVE,
OR HANDLE THE ITEM

Evacuate the immediate area
and secure it from a safe distance.

Contact Authorities Immediately:
- Local Police (911 or non-emergency line)

- Fire Department
- Bomb Squad

Locate the Safety Data Sheet (SDS)
for this specific chemical.

Consult Section 13:
'Disposal Considerations' of the SDS.

Follow disposal instructions as specified by
the SDS and your institution's

Environmental Health & Safety (EHS) office.
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Caption: M-808 Disposal Safety Decision Workflow.

Logistical Information for Disposal Authorities
If you suspect you have an explosive device, you must contact the appropriate authorities.

These are trained professionals equipped to handle and dispose of explosive materials safely.

The Bureau of Alcohol, Tobacco, Firearms and Explosives (ATF) is the primary federal agency

for such matters, and they work closely with local law enforcement.[6][7]

Scenario Primary Action Responsible Party Contact Information

Suspected Explosive

Device

Do not handle.

Evacuate area.

Local Law

Enforcement / Bomb

Squad

Emergency: 911. Non-

emergency number

for your local police or

sheriff's office.[5][8]

Federal Assistance
For guidance and

support.

Bureau of Alcohol,

Tobacco, Firearms

and Explosives (ATF)

Contact your local

ATF field office. The

ATF provides

expertise and

resources for

explosives disposal.[6]

Known Laboratory

Chemical

Consult Safety Data

Sheet (SDS).

Institutional

Environmental Health

& Safety (EHS) Officer

Contact your

organization's

designated EHS or

safety department for

specific protocols.

Uncertainty
Err on the side of

caution.

Local Law

Enforcement

If you are unsure,

treat the item as a

potential explosive

and contact local

authorities.[4][9]

Experimental Protocols
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Due to the extreme hazard associated with the most common interpretations of "M-808," no

experimental protocols for handling or disposal should be attempted by laboratory personnel.

The only safe and legal procedure is to involve the proper authorities for explosive ordnance

disposal (EOD).[10][11]

For laboratory chemicals, the disposal protocol is dictated by the Safety Data Sheet (SDS)

provided by the manufacturer. Section 13 of the SDS, "Disposal Considerations," will provide

detailed methodologies and regulatory requirements for safe disposal, which must be followed

in conjunction with your institution's EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Immediate Safety Warning: Identifying M-808 for Proper
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424041#m-808-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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